Cas no 106795-52-2 (Cyclohexanol, 1-(2-aminophenyl)-)

• Product Name: Cyclohexanol, 1-(2-aminophenyl)-
• CAS No: 106795-52-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1180918
• PubChem ID: 13554528
• Update Time: 2025-10-30

Cyclohexanol, 1-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-aminophenyl)-
• 1-(2-aminophenyl)cyclohexan-1-ol
• 2-Aminophenylcyclohexanol
• DB-179842
• SCHEMBL632646
• DTXSID20543686
• 1-(2-aminophenyl)cyclohexanol;1-(2-aminophenyl)cyclohexanol
• YDYYIWCXMILREQ-UHFFFAOYSA-N
• 106795-52-2
• 1-(2-aminophenyl)cyclohexanol
• 1-(2-amino-phenyl)-cyclohexanol
• SB84887

• Inchi： 1S/C12H17NO/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12/h2-3,6-7,14H,1,4-5,8-9,13H2
• InChI Key： YDYYIWCXMILREQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2N)CCCCC1

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Cyclohexanol, 1-(2-aminophenyl)-

Cyclohexanol, 1-(2-aminophenyl)- (CAS No. 106795-52-2): A Comprehensive Overview

Cyclohexanol, 1-(2-aminophenyl)-, also referred to by its CAS registry number 106795-52-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclohexanol group with a 2-aminophenyl substituent. The presence of both hydroxyl and amino groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of Cyclohexanol, 1-(2-aminophenyl)- typically involves multi-step reactions, often utilizing coupling agents or transition metal catalysts to facilitate bond formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond in this molecule, achieving high yields and excellent stereocontrol.

One of the most promising applications of Cyclohexanol, 1-(2-aminophenyl)- lies in its role as a building block for drug discovery. Its structure serves as a scaffold for designing bioactive compounds with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential as candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, Cyclohexanol, 1-(2-aminophenyl)- has found utility in materials science. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive component for designing self-assembled materials and supramolecular architectures. Recent research has focused on its use as a ligand in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where it contributes to the formation of highly porous and functional materials with applications in gas storage and catalysis.

The physical and chemical properties of Cyclohexanol, 1-(2-aminophenyl)- are well-documented, providing essential information for its safe handling and storage. It is a crystalline solid with a melting point of approximately 130°C and a boiling point around 340°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water due to its hydrophobic nature.

From an environmental perspective, understanding the fate and behavior of Cyclohexanol, 1-(2-aminophenyl)- in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities capable of metabolizing it into less complex compounds. However, further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, Cyclohexanol, 1-(2-aminophenyl)- (CAS No. 106795-52-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure lends itself to innovative uses in drug development, materials science, and chemical synthesis. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern chemistry.